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Compound of Interest

Tert-butyl 4-
Compound Name: )
aminobutyl(methyl)carbamate

Cat. No.: B111910

An In-depth Technical Guide to Tert-butyl 4-
aminobutyl(methyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tert-butyl 4-
aminobutyl(methyl)carbamate, a versatile bifunctional molecule utilized in organic synthesis
and drug discovery. This document details its commercial availability, key chemical properties,
and outlines its applications, with a focus on its role as a linker and building block in the
synthesis of complex molecules.

Core Properties and Specifications

Tert-butyl 4-aminobutyl(methyl)carbamate (CAS Number: 144222-23-1) is a carbamate
derivative featuring a Boc-protected secondary amine and a terminal primary amine. This
structure makes it a valuable intermediate for introducing a 4-aminobutyl(methyl) moiety in a
controlled manner. The tert-butoxycarbonyl (Boc) protecting group can be readily removed
under acidic conditions, allowing for subsequent functionalization of the secondary amine.

Table 1: Chemical and Physical Properties
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Property Value Reference(s)
CAS Number 144222-23-1 [11[2][3][41[5]16]
Molecular Formula C10H22N202 [6]
Molecular Weight 202.29 g/mol [6]
Appearance Colorless to light yellow liquid [3]
Density (Predicted) 0.972+0.06 g/cm3 [6]
Boiling Point (Predicted) 276.6+£19.0 °C [6]

CIZQQISFIQZTDF-
INChl Key [31[6]
UHFFFAOYSA-N

Canonical SMILES CC(C)(C)OC(=0O)N(C)CCCCN [7]

Commercial Availability and Suppliers

Tert-butyl 4-aminobutyl(methyl)carbamate is commercially available from a range of
chemical suppliers, catering to both research and bulk quantity requirements. The typical purity
levels offered are 295% or 297%.

Table 2: Commercial Suppliers and Product Specifications
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Supplier Purity Storage Conditions
Acmec Biochemical 95% 2-8°C, Dark

Ambeed 97% 2-8°C, Inert atmosphere
Amerigo Scientific 95% Not specified

Arctom Scientific Not specified Not specified

BLD Pharm Not specified 2-8°C, Inert atmosphere
Chem-Impex = 95% (NMR) 0-8 °C
MedChemExpress 98.72% 4°C, Protect from light
Sigma-Aldrich 97% 2-8°C, Inert atmosphere
Smolecule Not specified Not specified

Note: This list is not exhaustive and represents a selection of suppliers identified. Researchers
should verify current availability and specifications directly with the suppliers.

Applications in Synthesis and Drug Discovery

Tert-butyl 4-aminobutyl(methyl)carbamate serves as a crucial building block in various
synthetic applications, primarily in the development of pharmaceuticals and complex organic
molecules.[7]

PROTAC Linker Synthesis

A significant application of this compound is as a precursor for linkers used in Proteolysis
Targeting Chimeras (PROTACS).[8] PROTACSs are heterobifunctional molecules that recruit an
E3 ubiquitin ligase to a target protein, leading to its degradation. The 4-
aminobutyl(methyl)carbamate moiety can be incorporated into the linker structure connecting
the target protein ligand and the E3 ligase ligand.

Intermediate for Pharmacologically Active Compounds

This carbamate is utilized in the synthesis of various bioactive compounds.[7] It can be used to
introduce a C4-spacer, which can be advantageous in modulating the pharmacological
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properties of a molecule.[7] Its applications extend to the preparation of spermidine analogues
and other complex nitrogen-containing scaffolds.[7]

Neurological Research

In the context of neurological research, derivatives of this compound have been investigated
for their potential as B-secretase and acetylcholinesterase inhibitors.[7] Such inhibition could
play a role in preventing the aggregation of amyloid-beta peptides, a key pathological feature of
Alzheimer's disease.[7]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis and use of Tert-butyl 4-
aminobutyl(methyl)carbamate are not readily available in the public domain, a general
synthetic approach can be inferred from standard organic chemistry principles.

General Synthesis Pathway

The synthesis of Tert-butyl 4-aminobutyl(methyl)carbamate would logically involve the
reaction of a suitable precursor, such as N-methyl-1,4-butanediamine, with di-tert-butyl
dicarbonate (Boc20) under basic conditions. The reaction selectively protects the secondary
amine, leaving the primary amine free for further reactions.
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General Synthesis

(N—methyl-l,4-butanediamine) ( Di-tert-butyl dicarbonate (Boc)20 ) (Base (e.g., Triethylamine)j (Solvent (e.q., Dichloromethane))
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Tert-butyl 4-aminobutyl(methyl)carbamate
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Caption: General synthetic workflow for Tert-butyl 4-aminobutyl(methyl)carbamate.

Boc-Deprotection Protocol

The removal of the Boc protecting group is a standard procedure in organic synthesis to
liberate the secondary amine for subsequent reactions. This is typically achieved under acidic

conditions.
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Boc-Deprotection

(Tert-butyl 4-aminobutyl(methyl)carbamate) (Acid (e.g., Trifluoroacetic Acid)) (Solvent (e.g., Dichloromethane))
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A
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Y
(N-methyl-1,4-butanediamine)
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Caption: General workflow for the Boc-deprotection of Tert-butyl 4-
aminobutyl(methyl)carbamate.

Safety and Handling

Tert-butyl 4-aminobutyl(methyl)carbamate should be handled in a well-ventilated area, and
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.
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Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335
(May cause respiratory irritation).[6]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[6]

This technical guide serves as a foundational resource for professionals in the fields of
chemical research and drug development. For specific applications and protocols, further
investigation into proprietary literature and patents may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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